4-Formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate
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Overview
Description
4-Formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate (FMNBS) is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research.
Scientific Research Applications
Organic Synthesis Applications
Cleavage of Methylenedioxy Ring : The compound is used in the regioselective cleavage of methylenedioxy rings in aromatic compounds, yielding hydroxybenzene derivatives. This process is significant for practical preparation of these derivatives, which are essential in organic synthesis and pharmaceutical research (Kobayashi, Okimoto, & Imakura, 1982).
Reduction of Nitroarenes : It serves as a precursor in the reduction of nitroarenes to aminoarenes, a fundamental reaction in the synthesis of a wide range of organic compounds, including drugs and dyes (Watanabe, Ohta, Tsuji, Hiyoshi, & Tsuji, 1984).
Synthesis of Phenothiazines : Utilized in the synthesis of phenothiazines via Smiles rearrangement, indicating its importance in creating compounds with potential medicinal applications (Gupta, Gupta, Gupta, & Kumar, 2002).
Chemical Reactions and Properties
Water-Soluble Indicators : Acts as a key component in synthesizing highly water-soluble disulfonated tetrazolium salt, used as a chromogenic indicator for NADH as well as cell viability, highlighting its utility in biochemical assays and research (Ishiyama, Miyazono, Sasamoto, Ohkura, & Ueno, 1997).
Azo-Coupling Reactions : Investigated for its influence on azo-coupling reactions, which are critical for developing dyestuffs and pigments, showcasing its role in the chemical industry (Kulič, Titz, & Večeřa, 1975).
Material Science and Engineering
- Polymer Modification : Used in the modification of polymers, such as the preparation of poly(arylene ether sulfone) proton exchange membranes with flexible acid side chains, demonstrating its relevance in fuel cell technology and material science (Wang, Shin, Lee, Kang, Lee, & Guiver, 2012).
Pharmaceutical and Medicinal Chemistry
- Antimicrobial Activity : Synthesized compounds exhibit antimicrobial activities, emphasizing its potential in developing new therapeutic agents (Murugavel, Velan, Kannan, & Bakthadoss, 2017).
Safety and Hazards
properties
IUPAC Name |
(4-formyl-2-methoxyphenyl) 2-methyl-5-nitrobenzenesulfonate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO7S/c1-10-3-5-12(16(18)19)8-15(10)24(20,21)23-13-6-4-11(9-17)7-14(13)22-2/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYMJPZKLZMQIDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)OC2=C(C=C(C=C2)C=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate |
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